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Compound of Interest

N-(Methoxymethyl)-N-
Compound Name:
(trimethylsilylmethyl)benzylamine

Cat. No.: B1630526

Technical Support Center: N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine

Welcome to the dedicated technical support center for N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine. This resource is designed for researchers, scientists, and
drug development professionals to provide in-depth guidance on the stability, handling, and
application of this versatile reagent. Here, you will find troubleshooting guides and frequently
asked guestions to ensure the success and reproducibility of your experiments.

Introduction to N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine

N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine is a widely used and highly valued
reagent in organic synthesis, primarily as a stable precursor for the in situ generation of the
non-stabilized N-benzyl azomethine ylide.[1][2][3] This reactive intermediate readily participates
in [3+2] cycloaddition reactions, providing a powerful and stereospecific method for the
synthesis of N-benzyl substituted pyrrolidines and other complex N-heterocycles.[2][3][4] Its
popularity stems from its ease of handling compared to other azomethine ylide precursors and
the mild conditions required for ylide generation.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1630526?utm_src=pdf-interest
https://www.benchchem.com/product/b1630526?utm_src=pdf-body
https://www.benchchem.com/product/b1630526?utm_src=pdf-body
https://www.benchchem.com/product/b1630526?utm_src=pdf-body
https://www.benchchem.com/product/b1630526?utm_src=pdf-body
https://www.benchchem.com/product/b1630526?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/n-methoxymethyl-n-trimethylsil-dic28520.html
https://www.chemicalbook.com/article/n-methoxymethyl-n-trimethylsilylmethyl-benzylamine-application.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2715045.htm
https://www.chemicalbook.com/article/n-methoxymethyl-n-trimethylsilylmethyl-benzylamine-application.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2715045.htm
https://www.mdpi.com/1420-3049/28/2/668
https://www.chemicalbook.com/article/n-methoxymethyl-n-trimethylsilylmethyl-benzylamine-application.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

This guide will address common challenges and questions encountered during its use,
ensuring you can navigate your synthetic challenges with confidence.

Section 1: Frequently Asked Questions (FAQS)

This section addresses the most common inquiries regarding the fundamental properties and
handling of N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine.

Q1: What are the key physical and chemical properties
of this reagent?

N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine is a colorless to pale yellow liquid.
[1][3] Below is a summary of its important physical properties:

Property Value Source
Molecular Formula C13H23NOSi [3]
Molecular Weight 237.41 g/mol [3]
Boiling Point 76-80 °C at 0.3-0.5 mmHg [3][5]
Density 0.928 g/mL at 25 °C

Refractive Index n20/D 1.492

Soluble in chloroform, ethyl
Solubility acetate, and other common

organic solvents.[6]

CAS Number 93102-05-7 [7]

Q2: How should I properly store and handle N-
(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine?

Proper storage and handling are critical to maintain the reagent's integrity.

o Storage: Store the reagent in a tightly sealed container under an inert atmosphere (e.g.,
nitrogen or argon) in a cool, dry, and dark place.[6] Room temperature storage is generally
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acceptable.[6]

» Handling: Due to its sensitivity to moisture and protic solvents, always handle the reagent
under anhydrous conditions using dry solvents and glassware.[1] It is classified as a
combustible liquid and can cause skin and eye irritation, so appropriate personal protective
equipment (PPE), including gloves and safety glasses, should be worn.[8] Work in a well-
ventilated area or a chemical fume hood.

Q3: What are the signs of decomposition for this
reagent?

Decomposition can be indicated by:

o Color Change: A significant darkening of the liquid from pale yellow to brown may suggest
decomposition.

» Turbidity: The formation of a precipitate or cloudiness can indicate hydrolysis or
polymerization byproducts.

 Inconsistent Reaction Performance: A noticeable decrease in yield or the formation of
unexpected side products in your cycloaddition reactions can be a strong indicator of reagent
degradation.

If you suspect decomposition, it is recommended to purify the reagent by vacuum distillation
before use.[5][9]

Q4: How is the azomethine ylide generated from this
precursor?

The N-benzyl azomethine ylide is generated in situ under mild conditions. The most common
method involves the use of a catalytic amount of a Lewis or Brgnsted acid, or a fluoride source.

[2]

The reaction proceeds via the elimination of the methoxymethyl and trimethylsilyl groups. The
mechanism is believed to involve the formation of an intermediate iminium ion, which then
undergoes desilylation to form the 1,3-dipole.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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